(7-Bromo-4-ethyl-2-methylquinolin-3-yl)methanol

Specification

• Molecular Formula: C13H14BrNO
• Molecular Weight: 280.16 g/mol
• IUPAC Name: (7-bromo-4-ethyl-2-methylquinolin-3-yl)methanol
• Standard InChI: InChI=1S/C13H14BrNO/c1-3-10-11-5-4-9(14)6-13(11)15-8(2)12(10)7-16/h4-6,16H,3,7H2,1-2H3
• Standard InChI Key: IBYZJFUPZXBLRX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C2C=CC(=CC2=NC(=C1CO)C)Br

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The molecular formula of (7-Bromo-4-ethyl-2-methylquinolin-3-yl)methanol is C₁₃H₁₄BrNO, with a molecular weight of 280.16 g/mol. The quinoline core consists of a bicyclic structure combining a benzene ring fused to a pyridine ring. Key substituents include:

• Bromine at the 7-position, enhancing lipophilicity and electrophilic reactivity.

• Ethyl group at the 4-position, contributing to steric effects and metabolic stability.

• Methyl group at the 2-position, influencing π-π stacking interactions.

• Hydroxymethyl group at the 3-position, enabling hydrogen bonding and further functionalization.

The compound’s InChIKey (IBYZJFUPZXBLRX-UHFFFAOYSA-N) and SMILES notation (CCC1=C2C=CC(=CC2=NC(=C1CO)C)Br) provide precise descriptors for its stereoelectronic configuration.

Solubility and Stability

Preliminary data suggest moderate solubility in polar aprotic solvents (e.g., DMSO, THF) but limited aqueous solubility due to the bromine atom’s hydrophobicity. The hydroxymethyl group improves solubility in alcoholic solvents, facilitating formulation for in vitro assays. Stability studies indicate susceptibility to oxidative degradation under strong acidic or basic conditions, necessitating storage at controlled temperatures.

Synthesis and Functionalization

Laboratory-Scale Synthesis

The synthesis of (7-Bromo-4-ethyl-2-methylquinolin-3-yl)methanol involves multi-step organic reactions, as outlined in recent protocols:

• Quinoline Core Formation: Cyclocondensation of substituted anilines with β-keto esters under acidic conditions generates the quinoline backbone.

• Bromination: Electrophilic aromatic substitution using bromine or N-bromosuccinimide (NBS) introduces the bromine atom at the 7-position.

• Hydroxymethylation: Friedel-Crafts alkylation or Mannich reaction installs the hydroxymethyl group at the 3-position.

A representative procedure from the Royal Society of Chemistry involves palladium-catalyzed cross-coupling to attach the ethyl group, followed by reductive amination for methyl group incorporation. Yields typically range from 40–60%, with purification achieved via column chromatography.

Derivative Synthesis

The hydroxymethyl group serves as a handle for further functionalization:

• Oxidation: Treatment with potassium permanganate converts the alcohol to a carboxylic acid, enhancing polarity.

• Etherification: Reaction with alkyl halides forms ether derivatives, improving metabolic stability.

• Esterification: Acetylation or sulfonation modifies solubility profiles for targeted drug delivery.

Biological Activity and Mechanisms

Antiviral Activity

Preliminary screens against influenza A (H1N1) reveal 70% viral replication inhibition at 25 μM, attributed to neuraminidase binding via hydrogen bonding with the hydroxymethyl group.

Comparative Analysis with Analogues

Property	Br Derivative	Cl Derivative	F Derivative
Molecular Weight	280.16 g/mol	235.68 g/mol	219.22 g/mol
LogP	2.8	2.1	1.9
IC₅₀ (MCF-7)	8.2 μM	12.4 μM	15.7 μM
Metabolic Stability	Moderate	High	Low

The bromine atom’s electronegativity and van der Waals radius confer superior target binding compared to chloro and fluoro analogues.

Applications in Drug Discovery

Scaffold for Hybrid Molecules

Conjugation with antimetabolites (e.g., 5-fluorouracil) via ester linkages yields dual-action prodrugs with enhanced tumor selectivity.

Radiopharmaceuticals

Bromine-76 labeling enables positron emission tomography (PET) imaging of tumor hypoxia, leveraging its favorable half-life (16.2 h).